Dichloroimipramine Hydrochloride-d6

• Molecular Formula: C₁₉H₁₇D₆Cl₂N₂Cl
• Molecular Weight: 391.8
• Synonyms: 3,7-Dichloro-5-(3-dimethylaminopropyl)-10,11-dihydro-5H-dibenz[b,f]azepine Hydrochloride-d6; 3,7-Dichloro-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanamine Hydrochloride-d6

Description

Dichloroimipramine Hydrochloride-d6 is a deuterium-labeled isotopologue of Dichloroimipramine Hydrochloride, primarily used as a reference standard in pharmaceutical analysis. Its molecular formula is C₁₉H₁₇D₆N₂Cl with a molecular weight of 320.89 g/mol . Structurally, it belongs to the tricyclic dibenzazepine family, featuring a propaneamine side chain substituted with dimethylamino groups.

As an impurity reference standard, this compound facilitates quality control during drug manufacturing and analytical testing. Its deuterated form enhances precision in mass spectrometry (MS) and liquid chromatography (LC) by serving as an internal standard, minimizing matrix effects in biological sample analysis .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares Dichloroimipramine Hydrochloride-d6 with structurally and functionally related compounds, including parent drugs, metabolites, and isotopic analogs:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key Features
This compound	C₁₉H₁₇D₆N₂Cl	320.89	115189-28-1*	Deuterated impurity standard; tricyclic structure with isotopic labeling .
Imipramine Hydrochloride	C₁₉H₂₅ClN₂	316.87	113-52-0	Parent TCA drug; treats depression via norepinephrine/serotonin reuptake inhibition .
Desipramine Hydrochloride	C₁₈H₂₃ClN₂	302.84	58-28-6	Active metabolite of imipramine; secondary amine TCA with fewer side effects .
Balipramine Hydrochloride-d6	C₁₉H₁₇D₆N₂Cl	320.89	—	Deuterated analog of imipramine impurity B; identical formula to Dichloroimipramine-d6 .
Clomipramine Hydrochloride	C₁₉H₂₄Cl₂N₂	351.31	17321-77-6	Chlorinated TCA (3-chloro substitution); used for obsessive-compulsive disorder .
2-Hydroxy Desipramine-D6 (HCl)	C₁₈H₁₇D₆ClN₂O	~318.89*	—	Deuterated metabolite standard; hydroxylation enhances polarity for LC-MS .

Notes:

• *CAS for Dichloroimipramine-d6 is inferred from (TRC D434847).
• Molecular weight for 2-Hydroxy Desipramine-D6 is estimated based on deuterium substitution.

Key Structural and Functional Differences:

Deuterium Labeling: Dichloroimipramine-d6 and Balipramine-d6 both incorporate six deuterium atoms, increasing their molecular weight by ~6 g/mol compared to non-deuterated analogs. This labeling improves analytical accuracy by distinguishing them from endogenous compounds during MS analysis .

Chlorine Substitution: Dichloroimipramine’s name suggests two chlorine atoms, but its molecular formula (C₁₉H₁₇D₆N₂Cl) indicates only one chlorine (likely from the hydrochloride salt). This discrepancy may arise from nomenclature conventions or positional isomerism in the parent structure . Clomipramine explicitly contains a 3-chloro substitution on the dibenzazepine ring, enhancing its potency and selectivity for serotonin reuptake inhibition .

Functional Roles :

• Impurity Standards : Dichloroimipramine-d6 and Balipramine-d6 are classified as impurities (e.g., imipramine impurity B) critical for monitoring drug stability and purity during manufacturing .
• Metabolites : 2-Hydroxy Desipramine-D6 represents a phase I metabolite used to study pharmacokinetics, whereas Desipramine itself is a pharmacologically active metabolite .

Therapeutic vs. Analytical Use :

• Imipramine and Clomipramine are therapeutic agents, while deuterated analogs like Dichloroimipramine-d6 are exclusively used in analytical workflows (e.g., LC-MS/MS) for method validation .